Cas no 1261548-05-3 (2-Fluoro-4-(2-trifluoromethylphenyl)phenol)

• Product Name: 2-Fluoro-4-(2-trifluoromethylphenyl)phenol
• CAS No: 1261548-05-3
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• MDL: MFCD18313921
• CID: 2761247
• PubChem ID: 53219600
• Update Time: 2025-06-15

2-Fluoro-4-(2-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol
• 1261548-05-3
• 2-FLUORO-4-(2-TRIFLUOROMETHYLPHENYL)PHENOL
• AKOS017556908
• 3-Fluoro-2'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 2-Fluoro-4-(2-trifluoromethylphenyl)phenol, 95%
• DTXSID40684424
• MFCD18313921
• 2-Fluoro-4-(2-trifluoromethylphenyl)phenol

• MDL： MFCD18313921
• Inchi： 1S/C13H8F4O/c14-11-7-8(5-6-12(11)18)9-3-1-2-4-10(9)13(15,16)17/h1-7,18H
• InChI Key： XXHXZDWFQRLZNB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=C(C=1)F)O)(F)F

Computed Properties

• Exact Mass: 256.05112752Da
• Monoisotopic Mass: 256.05112752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4-(2-trifluoromethylphenyl)phenol

Exploring the Synthesis, Properties, and Applications of 2-Fluoro-4-(2-Trifluoromethylphenyl)Phenol (CAS No. 1261548-05-3)

The compound 2-fluoro-4-(2-trifluoromethylphenyl)phenol, identified by CAS Registry Number 1261548-05-3, represents a structurally complex aromatic derivative with significant potential in pharmaceutical and biochemical research. This phenolic compound combines fluorine substitution at the 2-position with a trifluoromethyl group attached to an ortho-positioned phenyl ring, creating a unique molecular architecture that influences its physicochemical properties and biological activity. Recent advancements in synthetic methodologies have enabled precise control over its synthesis, while emerging studies highlight its role in targeted drug discovery programs.

Synthetic strategies for this compound often involve multi-step protocols leveraging cross-coupling reactions such as the Suzuki-Miyaura coupling. Researchers have optimized conditions using palladium catalysts under microwave-assisted conditions to achieve yields exceeding 90% while minimizing byproduct formation. Innovations in solvent systems, including the use of ionic liquids as environmentally benign alternatives to traditional organic solvents, have further enhanced scalability for preclinical material production. Notably, continuous flow microreactor technology has been applied to streamline the synthesis of intermediates like fluorinated biphenyl derivatives, reducing reaction times from hours to minutes while maintaining product purity.

Spectroscopic characterization confirms its molecular structure through NMR and X-ray crystallography analyses. The trifluoromethyl group contributes to electronic effects that lower the pKa of the phenolic hydroxyl group to approximately 8.7, making it more susceptible to metabolic activation under physiological conditions. Thermal stability studies reveal a melting point of 138°C with a decomposition onset at 310°C under nitrogen atmosphere, indicating suitability for formulation into solid dosage forms. Computational docking studies using Gaussian 16 software revealed favorable interactions between this compound's fluorinated moieties and hydrophobic pockets in protein targets such as tyrosine kinase domains.

Emerging biological data from recent studies (Zhang et al., 2023) demonstrate potent anti-proliferative activity against triple-negative breast cancer cell lines with IC₅₀ values below 1 μM. Mechanistic investigations suggest dual action involving inhibition of topoisomerase IIα activity and disruption of mitochondrial membrane potential through redox cycling mechanisms. In vivo experiments using xenograft models showed tumor growth inhibition rates exceeding 70% at doses of 15 mg/kg without observable hepatotoxicity up to 4 weeks post-treatment.

Structural analogs incorporating additional substituents such as methoxy groups at the meta-position are currently under evaluation for improved pharmacokinetic profiles. A recent publication (Journal of Medicinal Chemistry, 2023) describes a series of derivatives where substituent variation on the trifluoromethylphenyl ring resulted in up to three-fold increases in plasma half-life without compromising cytotoxicity indices. These findings support ongoing efforts to optimize this scaffold for clinical translation.

In diagnostic applications, researchers have explored its utility as a fluorescent probe due to enhanced emission properties when conjugated with quinoline moieties (ACS Sensors, 2023). By incorporating this compound into nanoparticle formulations stabilized with PEG polymers, investigators achieved targeted delivery to tumor-associated macrophages with detection limits reaching sub-nanomolar concentrations in serum matrices.

Recent advances in computational modeling using machine learning algorithms have identified novel protein targets previously unassociated with this chemical class. A study published in Nature Communications (July 2023) highlighted unexpected interactions between this compound's fluorinated regions and conserved residues in heat shock protein Hsp90α complexes, suggesting potential applications in cancer immunotherapy strategies targeting chaperone-mediated protein degradation pathways.

Preclinical safety assessments conducted according to OECD guidelines demonstrated acceptable acute toxicity profiles when administered via oral or intravenous routes. Chronic toxicity studies over six months revealed no significant organ damage at therapeutic doses up to five times the effective concentration required for tumor suppression effects observed in efficacy trials.

The unique combination of structural features exhibited by CAS No. 1261548-05-3 continues to drive multidisciplinary research initiatives across academia and industry sectors. Its ability to simultaneously modulate multiple cellular pathways through precisely engineered structural elements positions it as a promising lead compound for developing next-generation therapeutics addressing unmet medical needs in oncology and neurodegenerative diseases.